Cas no 54532-18-2 (Mercurate(1-), [L-homocysteinato(2-)-κS]methyl-, hydrogen (9CI))

Mercurate(1-), [L-homocysteinato(2-)-κS]methyl-, hydrogen (9CI) structure
54532-18-2 structure
Product Name:Mercurate(1-), [L-homocysteinato(2-)-κS]methyl-, hydrogen (9CI)
CAS No:54532-18-2
MF:C5H11HgNO2S
MW:349.801336526871
CID:378333
Update Time:2023-11-19

Mercurate(1-), [L-homocysteinato(2-)-κS]methyl-, hydrogen (9CI) Chemical and Physical Properties

Names and Identifiers

    • Mercurate(1-),[L-homocysteinato(2-)-kS]methyl-, hydrogen (9CI)
    • Mercury 2-amino-4-sulfanylbutanoate methanide (1/1/1)
    • CID 138399965
    • Mercurate(1-), [L-homocysteinato(2-)-κS]methyl-, hydrogen (9CI)
    • Inchi: 1S/C4H9NO2S.CH3.Hg/c5-3(1-2-8)4(6)7;;/h3,8H,1-2,5H2,(H,6,7);1H3;/q;-1;+2/p-1
    • InChI Key: XZCXTELHLAJJNR-UHFFFAOYSA-M
    • SMILES: [Hg+2].SCCC(C(=O)[O-])N.[CH3-]

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 80.6
  • Topological Polar Surface Area: 67.2
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